Cas no 300559-67-5 (2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid)

• Product Name: 2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid
• CAS No: 300559-67-5
• MF: C₁₇H₁₂BrNO₄S
• MW: 406.250482559204
• CID: 6083968
• Update Time: 2025-05-25

2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

• Inchi： 1S/C17H12BrNO4S/c18-10-5-7-11(8-6-10)19-15(20)9-14(16(19)21)24-13-4-2-1-3-12(13)17(22)23/h1-8,14H,9H2,(H,22,23)
• InChI Key： VHXSPZGBBNNSHL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1CC(=O)N(C2=CC=C(Br)C=C2)C1=O

Additional information on 2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid

Compound CAS No 300559-67-5: 2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic Acid

The compound with CAS No 300559-67-5, named 2-{1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}benzoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoic acid moiety attached to a sulfanyl group linked to a 4-bromophenyl-substituted pyrrolidinone ring system.

The benzoic acid core of this compound is a fundamental building block in organic chemistry, often used in the synthesis of pharmaceutical agents, agrochemicals, and specialty chemicals. The presence of the 4-bromophenyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

The pyrrolidinone ring system in this compound is notable for its stability and versatility. Pyrrolidinones are commonly found in natural products and have been extensively studied for their potential as scaffolds in drug design. The dioxopyrrolidine structure further enhances the molecule's rigidity and can play a critical role in determining its pharmacokinetic properties.

Recent advancements in synthetic methodology have enabled the efficient construction of such complex molecules. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers within the pyrrolidinone ring, which is crucial for optimizing the compound's bioavailability and selectivity.

In terms of biological activity, this compound has shown promise as a potential modulator of key cellular pathways. Preclinical studies suggest that it may exhibit anti-inflammatory, antioxidant, or anticancer properties, depending on its specific interaction with cellular targets. Collaborative efforts between chemists and biologists have been instrumental in elucidating these activities and refining the compound's structure for improved efficacy.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, including nucleophilic aromatic substitution, cyclization reactions, and oxidation techniques. The use of green chemistry principles has also been explored to minimize environmental impact during its production.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide critical insights into the molecule's conformational flexibility and stability under various conditions.

In conclusion, CAS No 300559-67-5 represents a cutting-edge example of how advanced synthetic strategies and interdisciplinary research can lead to innovative chemical entities with broad applications across multiple fields.